Cas no 941893-05-6 (methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 941893-05-6
• MF: C₂₂H₂₃FN₂O₄S₂
• MW: 462.557426691055
• CID: 5441692
• PubChem ID: 16026483
• Update Time: 2025-06-22

methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[4-(2,4-dimethylphenyl)-1-piperazinyl]sulfonyl]-4-fluorobenzo[b]thiophene-2-carboxylate
• methyl 3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]sulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate
• AKOS002028073
• F3222-0567
• methyl 3-[4-(2,4-dimethylphenyl)piperazin-1-yl]sulfonyl-4-fluoro-1-benzothiophene-2-carboxylate
• methyl 3-((4-(2,4-dimethylphenyl)piperazin-1-yl)sulfonyl)-4-fluorobenzo[b]thiophene-2-carboxylate
• G226-0224
• HMS1884F09
• VU0513739-1
• STL095920
• NCGC00129553-01
• 941893-05-6
• CHEMBL1481148
• methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C22H23FN2O4S2/c1-14-7-8-17(15(2)13-14)24-9-11-25(12-10-24)31(27,28)21-19-16(23)5-4-6-18(19)30-20(21)22(26)29-3/h4-8,13H,9-12H2,1-3H3
• InChI Key： JXXMUHACVHXXAJ-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)SC2C=CC=C(C1=2)F)(N1CCN(C2C=CC(C)=CC=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 462.10832773g/mol
• Monoisotopic Mass: 462.10832773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 647.0±65.0 °C(Predicted)
• pka: 5.77±0.40(Predicted)

Additional information on methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate

Introduction to Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 941893-05-6)

Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate, identified by its CAS number 941893-05-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its pharmacological properties.

The molecular structure of Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate is characterized by a benzothiophene core, which is a common scaffold in many bioactive molecules. The presence of a fluoro substituent at the 4-position and a sulfonyl group linked to a piperazine moiety further enhances its complexity and potential for interaction with biological targets. This structural arrangement not only contributes to the compound's solubility and stability but also influences its pharmacokinetic profile.

In recent years, there has been a growing interest in benzothiophene derivatives due to their demonstrated efficacy in various therapeutic applications. The specific substitution pattern in Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate positions it as a promising candidate for further investigation in drug discovery. Studies have shown that benzothiophene-based compounds can modulate multiple biological pathways, including those involved in central nervous system disorders, cardiovascular diseases, and cancer.

The piperazine moiety in the molecule is particularly noteworthy, as it is frequently incorporated into drugs due to its ability to enhance binding affinity and selectivity. The sulfonyl group, on the other hand, contributes to the compound's metabolic stability and bioavailability. These features make Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. For instance, virtual screening studies have highlighted the binding potential of Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate to enzymes and receptors implicated in neurological disorders.

The fluoro substituent at the 4-position of the benzothiophene ring is another critical feature that influences the compound's biological activity. Fluorine atoms are known to enhance metabolic stability and binding affinity, making them valuable in drug design. In particular, fluorinated aromatic compounds have shown promise in treating conditions such as pain, inflammation, and neurodegenerative diseases. The presence of this substituent in Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate suggests that it may exhibit similar beneficial effects.

Current research efforts are focused on synthesizing derivatives of this compound to improve its pharmacological properties further. By modifying the substitution pattern or introducing additional functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These modifications could lead to the development of novel drugs with improved therapeutic outcomes.

The synthesis of Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring the purity of the final product.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Initial studies have revealed promising results regarding its interaction with target proteins and enzymes. For example, preliminary data suggest that this compound may inhibit certain enzymes involved in pain signaling pathways. Such findings warrant further investigation into its potential as a therapeutic agent.

The safety profile of Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate is also being assessed through toxicological studies. These investigations aim to determine its acute and chronic toxicity levels as well as its potential for causing adverse effects when administered at therapeutic doses. Comprehensive safety assessments are essential for ensuring that any future drug candidates derived from this compound are safe for human use.

In conclusion, Methyl 3-{4-(2,4-dimethylphenyl)piperazin-1-ylsulfonyl}-4-fluoro-1-benzothiophene-2-carboxylate (CAS No. 941893-05) represents a significant advancement in pharmaceutical research due to its complex molecular structure and potential biological activity. Ongoing studies continue to explore its therapeutic applications and optimize its pharmacological properties for future drug development. As research progresses, this compound holds promise for contributing to new treatments for various diseases.